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Compound of Interest

Compound Name: Trazodone-4,4'-Dimer

CAS No.: 2727463-29-6

Cat. No.: B8820939

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure elucidation

of a significant Trazodone dimer, a photolytic degradation product of the parent drug. The

information presented herein is compiled from publicly available scientific literature and is

intended to support research and development activities in the pharmaceutical sciences.

Introduction
Trazodone, an antidepressant medication, is known to degrade under various stress

conditions, leading to the formation of several degradation products. Among these are dimeric

species, which can arise from photolytic degradation. The characterization of such impurities is

a critical aspect of drug development and quality control, as their presence can impact the

safety and efficacy of the final drug product. This document focuses on a prominent Trazodone

dimer, identified as the major isomer (DP-10) in photolytic degradation studies, and also

references a commercially available Trazodone dimer impurity.
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Based on available data, a key Trazodone dimer is formed during photolytic degradation. While

the exact structure of the major photolytic dimer (DP-10) requires access to the full research

paper for definitive confirmation, several chemical suppliers list a Trazodone dimer impurity with

the following IUPAC name:

2,2'-((4,4'-(ethane-1,1-diylbis(2-chloro-3,1-phenylene))bis(piperazine-4,1-diyl))bis(propane-3,1-

diyl))bis([1][2][3]triazolo[4,3-a]pyridin-3(2H)-one)[4][5][6]

This structure represents a complex dimer linked through an ethane bridge between the

chlorophenyl rings of two Trazodone molecules.

Experimental Data for Structure Elucidation
The elucidation of the structure of Trazodone dimers relies on a combination of

chromatographic separation and spectroscopic techniques.

Chromatographic Separation
A study by Thummar et al. details a validated ultra-high-performance liquid chromatography

(UHPLC) method for the separation of Trazodone and its degradation products.[1] This method

is crucial for isolating the dimeric impurities for further characterization.

Table 1: UHPLC Method Parameters for Separation of Trazodone and its Degradation

Products[1]

Parameter Value

Column Acquity UPLC CSH C18 (100 x 2.1 mm, 1.7 µm)

Mobile Phase A 10 mM ammonium acetate, pH 8.5

Mobile Phase B Methanol

Flow Rate 0.25 mL min⁻¹

Elution Mode Gradient

Mass Spectrometry
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Mass spectrometry (MS) is a primary tool for determining the molecular weight and

fragmentation pattern of the Trazodone dimers. The molecular formula for the commercially

available dimer is C₄₀H₄₆Cl₂N₁₀O₂.[5]

Table 2: Mass Spectrometry Data for a Trazodone Dimer[5]

Parameter Value

Molecular Formula C₄₀H₄₆Cl₂N₁₀O₂

Molecular Weight 769.77 g/mol

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is indispensable for the definitive structural elucidation of complex

molecules like Trazodone dimers. A scientific publication has reported the ¹H and ¹³C NMR

spectra for the major photolytic degradation product, DP-10.[7] While the full dataset is not

publicly available in the search snippets, the existence of these spectra is confirmed. Access to

the full publication would be necessary to provide a detailed analysis of the chemical shifts and

coupling constants that confirm the connectivity of the atoms in the dimer.

Experimental Protocols
Detailed experimental protocols are essential for the replication of scientific findings. The

following outlines the general methodologies employed in the study of Trazodone degradation

products.

Forced Degradation Study (Photolysis)
To generate the dimeric degradation products, a solution of Trazodone is exposed to daylight.

[1] The specifics of the light intensity, duration of exposure, and solvent system would be

detailed in the full experimental methods of the cited research.

Isolation of the Dimer
The major dimeric isomer (DP-10) was isolated using preparative High-Performance Liquid

Chromatography (HPLC).[1] The mobile phase and column chemistry would be optimized to

achieve separation of the dimer from the parent drug and other degradation products.
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Spectroscopic Analysis
UHPLC-QTOF-MS/MS: The developed UHPLC method was coupled to a quadrupole time-

of-flight tandem mass spectrometer (QTOF-MS/MS) for the identification of the degradation

products.[1]

NMR Spectroscopy: The isolated DP-10 was subjected to ¹H and ¹³C NMR spectroscopy to

elucidate its chemical structure.[1][7]

Logical Workflow for Structure Elucidation
The process of identifying and characterizing a Trazodone dimer follows a logical experimental

workflow.

Sample Preparation and Generation

Isolation and Purification

Structure Elucidation

Forced Degradation of Trazodone (Photolysis)

Preparative HPLC

Isolate Dimer

UHPLC-QTOF-MS/MS Analysis

Purity and Molecular Weight
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Caption: Workflow for Trazodone Dimer Elucidation.

Signaling Pathways
Currently, there is no publicly available information regarding the specific signaling pathways

affected by Trazodone dimers. The pharmacological and toxicological profiles of these

impurities have not been detailed in the reviewed literature. Further research would be required

to understand the biological activity of these molecules.

Conclusion
The structural elucidation of Trazodone dimers, particularly those formed under photolytic

stress, is a complex but necessary undertaking for ensuring the quality and safety of

Trazodone drug products. The combination of advanced chromatographic and spectroscopic

techniques provides the framework for identifying and characterizing these impurities. While a

significant body of work has been initiated, as evidenced by the cited literature, a complete

public dataset for the definitive structure of the major photolytic dimer remains to be fully

compiled and analyzed. The information on commercially available Trazodone dimer impurities

provides a valuable reference standard for ongoing research and quality control measures.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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